2-({5-[(1,1-Dioxido-1,2-benzothiazol-3-yl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)-1-(piperidin-1-yl)ethanone

• IUPAC Name: 2-[[5-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]-1-piperidin-1-ylethanone
• InChI: InChI=1S/C16H17N5O3S3/c22-13(21-8-4-1-5-9-21)10-25-16-19-18-15(26-16)17-14-11-6-2-3-7-12(11)27(23,24)20-14/h2-3,6-7H,1,4-5,8-10H2,(H,17,18,20)
• InChI Key: BSZHAULPOXICOX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CSC2=NN=C(S2)NC3=NS(=O)(=O)C4=CC=CC=C43
• Molecular Formula: C16H17N5O3S3
• Molecular Weight: 423.5 g/mol

Description

2-({5-[(1,1-Dioxido-1,2-benzothiazol-3-yl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)-1-(piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C16H17N5O3S3 and its molecular weight is 423.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Compounds with benzothiazole and thiadiazole moieties, similar to the one , have been synthesized and evaluated for their antimicrobial activities. For instance, derivatives involving pyridine and benzothiazole have shown variable and modest activity against investigated strains of bacteria and fungi. These findings indicate the potential utility of such compounds in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Antituberculosis and Cytotoxicity Studies

Thiadiazole and benzothiazole derivatives have also been explored for their antituberculosis properties. A study on 3-heteroarylthioquinoline derivatives demonstrated significant in vitro activity against Mycobacterium tuberculosis, highlighting their potential as antituberculosis agents. These compounds also exhibited no toxic effects against mouse fibroblast cell lines, indicating their safety profile (Chitra et al., 2011).

Sulphur-Transfer Reagent Applications

The use of compounds containing piperidine and related structures as sulphur-transfer reagents in the synthesis of sulfur-nitrogen heterocycles demonstrates the chemical versatility of such compounds. These reactions have led to the creation of various heterocyclic compounds, showcasing the importance of these chemical structures in synthetic chemistry (Bryce, 1984).

Antiviral Activity

Derivatives of nitroimidazoles, which are structurally related to the compound , have been studied for their potential as anti-HIV agents. The design and synthesis of these compounds aim at developing new non-nucleoside reverse transcriptase inhibitors, showcasing the application of such molecules in antiviral drug development (Al-Masoudi et al., 2007).